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Compound of Interest

Compound Name: 2-Bromo-5-chlorophenol

Cat. No.: B087913

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) requirements, and operational procedures for the handling and disposal of 2-Bromo-5-
chlorophenol. The information is intended for researchers, scientists, and professionals in
drug development to ensure safe laboratory practices.

Chemical Identifier:

e Name: 2-Bromo-5-chlorophenol
o CAS Number: 13659-23-9

e Molecular Formula: CeH4BrCIO

Hazard Identification and Classification

2-Bromo-5-chlorophenol is classified as a hazardous substance. The primary hazards are
summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b087913?utm_src=pdf-interest
https://www.benchchem.com/product/b087913?utm_src=pdf-body
https://www.benchchem.com/product/b087913?utm_src=pdf-body
https://www.benchchem.com/product/b087913?utm_src=pdf-body
https://www.benchchem.com/product/b087913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Hazard Class GHS Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4 2]
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation[1][2]
Specific target organ toxicity — H335: May cause respiratory
i Category 3 o
Single exposure irritation[1][2]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 2-Bromo-5-chlorophenol to prevent

exposure.
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Protection Type

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards.[1]

To protect eyes from splashes
and dust.[3]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Butyl rubber,
Neoprene, or Viton™). Gloves

must be inspected prior to use.

[1]

To prevent skin contact and
absorption.[1][4]

Skin and Body Protection

Fire/flame resistant and
impervious clothing, such as a
lab coat worn over long-
sleeved clothing and closed-
toe shoes. For larger quantities
or potential for splashing, a
chemical-resistant apron is
advised.[1][4]

To protect skin and clothing

from contamination.[3][5]

Respiratory Protection

Work should be conducted in a
well-ventilated area or a
chemical fume hood.[5] If
exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with an
organic vapor cartridge
(NIOSH/MSHA approved).[1]

[3]

To prevent inhalation of dust or

vapors.[3]

Procedural Workflow for Handling 2-Bromo-5-

chlorophenol

The following diagram outlines the step-by-step workflow for safely handling 2-Bromo-5-

chlorophenol in a laboratory setting.
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Caption: A step-by-step workflow for the safe handling of 2-Bromo-5-chlorophenol.

First Aid Measures

In case of exposure to 2-Bromo-5-chlorophenol, immediate action is crucial.
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Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o _ _ ,
artificial respiration. Seek immediate medical
attention.[1]

Immediately remove contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[1]

Rinse cautiously with pure water for at least 15

minutes, removing contact lenses if present and
Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.[1]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Accidental Release Measures and Disposal Plan

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.

Emergency Response Workflow for Spills:
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Caption: Logical relationship for responding to an emergency spill of 2-Bromo-5-
chlorophenol.

Spill Cleanup and Disposal Procedures:

o Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas.[1] Use
appropriate personal protective equipment as outlined in the PPE section. Ensure adequate
ventilation.[1]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains, as discharge into the environment must be avoided.[1]

e Methods for Cleaning Up:

o For solid spills, collect the material and place it in a suitable, closed container for disposal.

[1]
o Use spark-proof tools and explosion-proof equipment.[1]

o For liquid spills, absorb with an inert material (e.g., sand, silica gel) and place in a sealed
container for disposal.

» Disposal: All waste, including contaminated absorbents and PPE, must be collected in
clearly labeled, closed containers.[1] Dispose of the chemical waste in accordance with local,
regional, and national regulations.[5] Do not dispose of it with household garbage, and
prevent it from reaching the sewage system.[6]

Handling and Storage

e Handling: Handle in a well-ventilated place.[1] Wear suitable protective clothing and avoid
contact with skin and eyes.[1] Avoid the formation of dust and aerosols.[1]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep
away from foodstuff containers and incompatible materials such as oxidizing agents.[1][5]
Store at 2°C - 8°C for long-term stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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